Cas no 121086-10-0 (3-Bodipy-propanoic Acid N-Phenethylspiperone Amide)

• Product Name: 3-Bodipy-propanoic Acid N-Phenethylspiperone Amide
• CAS No: 121086-10-0
• MF: C₄₅H₄₈BF₃N₆O₃
• MW: 788.70724105835
• CID: 895864
• PubChem ID: 45038427
• Update Time: 2025-09-23

3-Bodipy-propanoic Acid N-Phenethylspiperone Amide Chemical and Physical Properties

Names and Identifiers

• 3-Bodipy-propanoic Acid N-Phenethylspiperone Amide
• (T-4)-[5-[(3,5-diMethyl-2H-pyrrol-2-ylidene-κN)Methyl]-N-[4-[2-[8-[4-(4-fluorophenyl)-4-oxobutyl]-4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]dec-3-yl]ethyl]phenyl]-1H-pyrrole-2-propanaMidato-κN1]difluoro-boron
• 3-(2,2-difluoro-10,12-dimethyl-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-4-yl)-N-[4-[2-[8-[4-(4-fluorophenyl)-4-oxobutyl]-4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decan-3-yl]ethyl]phenyl]propanamide
• J-004445
• (3-{2-[(3,5-Dimethyl-1H-pyrrol-2-yl-kappaN)methylidene]-2H-pyrrol-5-yl-kappaN}-N-[4-(2-{8-[4-(4-fluorophenyl)-4-oxobutyl]-4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decan-3-yl}ethyl)phenyl]propanamidato)(difluoro)boron
• 121086-10-0
• DTXSID70661824

• Inchi： 1S/C45H48BF3N6O3/c1-32-29-33(2)54-41(32)30-40-19-18-39(55(40)46(54,48)49)20-21-43(57)50-37-16-10-34(11-17-37)22-26-52-31-53(38-7-4-3-5-8-38)45(44(52)58)23-27-51(28-24-45)25-6-9-42(56)35-12-14-36(47)15-13-35/h3-5,7-8,10-19,29-30H,6,9,20-28,31H2,1-2H3,(H,50,57)
• InChI Key： BBVNLSGOIFEWSH-UHFFFAOYSA-N
• SMILES： F[B-]1(N2C(C)=CC(C)=C2C=C2C=CC(CCC(NC3C=CC(=CC=3)CCN3CN(C4C=CC=CC=4)C4(C3=O)CCN(CCCC(C3C=CC(=CC=3)F)=O)CC4)=O)=[N+]21)F

Computed Properties

• Exact Mass: 788.38300
• Monoisotopic Mass: 788.3833041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 58
• Rotatable Bond Count: 13
• Complexity: 1610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Melting Point: 82-840C
• PSA: 86.28000
• LogP: 6.89030